Cas no 646501-30-6 (Pentanedioic acid, 2-(1,1-dimethyl-2-propynyl)-, monomethyl ester)

• Product Name: Pentanedioic acid, 2-(1,1-dimethyl-2-propynyl)-, monomethyl ester
• CAS No: 646501-30-6
• MF: C₁₁H₁₅O₄
• MW: 211.234403848648
• CID: 420547
• PubChem ID: 71379353
• Update Time: 2025-04-19

Pentanedioic acid, 2-(1,1-dimethyl-2-propynyl)-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-(1,1-dimethyl-2-propynyl)-, monomethyl ester
• 4-methoxycarbonyl-5,5-dimethylhept-6-ynoate
• DTXSID30801926
• 646501-30-6
• 4-(Methoxycarbonyl)-5,5-dimethylhept-6-ynoate

• Inchi： 1S/C11H16O4/c1-5-11(2,3)8(10(14)15-4)6-7-9(12)13/h1,8H,6-7H2,2-4H3,(H,12,13)/p-1
• InChI Key： GTNMQQHCIQBJAG-UHFFFAOYSA-M
• SMILES： O(C)C(C(CCC(=O)[O-])C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 211.09705
• Monoisotopic Mass: 211.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43